Cas no 89921-40-4 ((2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid)

(2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative with a defined stereochemistry, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclic structure and functional groups enable its use in asymmetric catalysis, peptidomimetics, and ligand design. The compound’s high enantiomeric purity and stability under various reaction conditions enhance its utility in stereoselective transformations. Additionally, its carboxylic acid moiety allows for further derivatization, facilitating the development of bioactive molecules. This compound is particularly useful in medicinal chemistry for constructing constrained analogs of amino acids or as a scaffold for drug discovery. Its well-characterized properties ensure reproducibility in research and industrial applications.

(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid structure

89921-40-4 structure

Product Name:(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid

CAS No:89921-40-4

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:2026601

PubChem ID:55301368

Update Time:2025-05-27

(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,4-dimethyl-pyrrolidine-2-carboxylic acid
- gamma-Methyl-N-methylprolin
- (2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid
- (2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylicAcid
- AKOS006382659
- SCHEMBL13164365
- CS-0058355
- 89921-40-4
- Inchi： 1S/C7H13NO2/c1-5-3-6(7(9)10)8(2)4-5/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6-/m0/s1
- InChI Key： FAKNQOZVXKYTPZ-WDSKDSINSA-N
- SMILES： OC([C@@H]1C[C@H](C)CN1C)=O

Computed Properties

Exact Mass: 143.094628657Da
Monoisotopic Mass: 143.094628657Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 40.5Å²

(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid Pricemore >>

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Chemenu	CM541250-100mg	(2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic Acid	89921-40-4	95%+	100mg	$480	2023-01-02
Chemenu	CM541250-250mg	(2S,4S)-1,4-Dimethylpyrrolidine-2-carboxylic Acid	89921-40-4	95%+	250mg	$800	2023-01-02
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3026-100MG	(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid	89921-40-4	95%	100MG	￥ 1,201.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3026-250MG	(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid	89921-40-4	95%	250MG	￥ 1,920.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3026-500MG	(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid	89921-40-4	95%	500MG	￥ 3,201.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3026-1G	(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid	89921-40-4	95%	1g	￥ 4,798.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXA3026-5G	(2S,4S)-1,4-dimethylpyrrolidine-2-carboxylic acid	89921-40-4	95%	5g	￥ 14,394.00	2023-04-13
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